Chemistry of 2-vinylindoles: synthesis and applications
New Journal of Chemistry Pub Date: 2022-06-07 DOI: 10.1039/D2NJ00460G
Abstract
As a class of compounds, 2-vinylindoles have demonstrated a wide range of biological properties. These synthons have been studied extensively so far in the literature, a new divergent protocols for their chemical synthesis have been developed for biological investigations, or for their chemical application, especially their role in the total synthesis of natural products. In this review, methods for their synthesis using metal catalysis chemistry as a new avenue in green chemistry were also reported.
Recommended Literature
- [1] Developing high-performance small molecule organic solar cells via a large planar structure and an electron-withdrawing central unit†
- [2] Unusual effect of cobalt on Cu–MgO catalyst for the synthesis of γ-butyrolactone and aniline via coupling reaction
- [3] Daylight-stimulated antibacterial activity for sustainable bacterial detection and inhibition†
- [4] Fe2O3 nanoparticles anchored on 2D kaolinite with enhanced antibacterial activity†
- [5] Structural and spectroscopic studies of some adducts of silver(i) halides with thiourea and N-ethyl substituted thioureas†
- [6] Highly effective synthesis of mercapto-functionalized cubic silsesquioxanes as the first step in designing advanced nano-delivery systems†
- [7] Contents list
- [8] Front cover
- [9] Computational and experimental comparison of diphosphane and diene ligands in the Rh-catalysed carboxylation of organoboron compounds with CO2†
- [10] Generalized solvent scales as a tool for investigating solvent dependence of spectroscopic and kinetic parameters. Application to fluorescent BODIPY dyes†
